Cas no 1258070-71-1 (Ethyl 2,3-diamino-6-fluorobenzoate)

• Product Name: Ethyl 2,3-diamino-6-fluorobenzoate
• CAS No: 1258070-71-1
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 2121599
• Update Time: 2023-08-04

Ethyl 2,3-diamino-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2,3-diamino-6-fluoro-benzoic acid ethyl ester
• ethyl 2,3-diamino-6-fluorobenzoate
• PLRVSTFCRXBVEU-UHFFFAOYSA-N
• Benzoicacid,2,3-diamino-6-fluoro-,ethylester
• Ethyl 2,3-diamino-6-fluorobenzoate

• Inchi： 1S/C9H11FN2O2/c1-2-14-9(13)7-5(10)3-4-6(11)8(7)12/h3-4H,2,11-12H2,1H3
• InChI Key： PLRVSTFCRXBVEU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1C(=O)OCC)N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Topological Polar Surface Area: 78.3